4-chloro-N-[7-(ethoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide

• IUPAC Name: 4-chloro-N-(7-ethoxyimino-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-4-24-22-14-10-18(2,3)9-13-15(14)25-17(20-13)21-16(23)11-5-7-12(19)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,20,21,23)
• InChI Key: YTRAGOBYBTZNKV-UHFFFAOYSA-N
• Canonical SMILES: CCON=C1CC(CC2=C1SC(=N2)NC(=O)C3=CC=C(C=C3)Cl)(C)C
• Molecular Formula: C18H20ClN3O2S
• DSSTOX Substance ID: DTXSID901126727
• Molecular Weight: 377.9 g/mol
• CAS RN: 946387-15-1

Description

4-chloro-N-[7-(ethoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H20ClN3O2S and its molecular weight is 377.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• A study focused on the synthesis and characterization of novel benzothiazoles, similar to the chemical , revealed insights into their structural properties using IR, 1H- and 13C-NMR spectroscopy, and single-crystal X-ray diffraction. This research contributes to understanding the molecular structure and physical characteristics of such compounds (Ćaleta et al., 2008).

Antibacterial Activity

• Another study investigated thiouracil derivatives containing a benzothiazole moiety for their antibacterial activities against various bacterial strains. This indicates the potential of benzothiazole derivatives in the development of new antibacterial agents (Cui et al., 2018).

Anti-inflammatory and Anticancer Properties

• Benzothiazole and pyrimidine fused heterocycles were synthesized and showed potential as anti-inflammatory and anti-bacterial agents. This suggests possible therapeutic applications for similar compounds in treating inflammation and bacterial infections (Kale and Mene, 2013).

Fluorescent Properties

• A study on the synthesis of 2-(1-benzofuran-2-yl)-4-(1,3 benzoxazol-2-yl/1,3-benzothiazol-2-yl) quinoline derivatives highlighted their fluorescent properties in various solvents, indicating the potential use of benzothiazole derivatives in developing fluorescent probes (Bodke et al., 2013).

Corrosion Inhibition

• Benzothiazole derivatives were studied for their corrosion inhibiting effect against steel in a hydrochloric acid solution, suggesting their application in protecting metals from corrosion (Hu et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the Succinate Dehydrogenase Inhibitor (SDHI) . SDHIs are a class of fungicides that inhibit the succinate dehydrogenase enzyme, which plays a crucial role in the tricarboxylic acid cycle, also known as the Krebs cycle or the citric acid cycle.

Mode of Action

The compound interacts with its target, the SDHI, through a series of hydrogen bonds and pi-pi interactions . This interaction inhibits the activity of the succinate dehydrogenase enzyme, disrupting the energy production in the fungal cells and leading to their death .

Biochemical Pathways

The inhibition of the succinate dehydrogenase enzyme disrupts the tricarboxylic acid cycle, a crucial biochemical pathway in the fungal cells. This disruption leads to a decrease in ATP production, causing energy deprivation and eventually leading to cell death .

Result of Action

The compound has shown significant antifungal activity against various fungi, including Valsa mali and Sclerotinia sclerotiorum . In particular, the compound has demonstrated excellent in vitro activity against Valsa mali, with an EC50 value of 0.58 mg/L . This result is 21 times that of fluxapyroxad (12.45 mg/L) and close to the commercial fungicide boscalid (EC50 = 0.36 mg/L) .